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Introduction

Small-molecule induced ternary complex formation is a rapidly emerging therapeutic modality.
[1][2] Molecules like SB1-G-187, a multi-kinase PROTAC degrader, function by acting as a
"molecular glue" or bridge to bring two proteins into close proximity that would not typically
interact.[3][4][5] SB1-G-187 induces an interaction between a target kinase (Protein of Interest,
POI) and an E3 ubiquitin ligase, such as Cereblon (CRBN).[5] This induced proximity facilitates
the ubiquitination of the POI, marking it for degradation by the proteasome.[4][6][7]
Characterizing the formation, stability, and kinetics of this key ternary complex (POI-SB1-G-
187-E3 Ligase) is critical for optimizing the efficacy and selectivity of the degrader.[2][8]

This application note provides detailed protocols for essential biophysical assays to quantify
the formation of the ternary complex induced by SB1-G-187. The described methods include
Surface Plasmon Resonance (SPR) for kinetic analysis and Forster Resonance Energy
Transfer (FRET) for detecting proximity in solution.

Mechanism and Workflow
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Mechanism of Action

SB1-G-187 is a heterobifunctional molecule with two distinct heads: one binds to a target
kinase (e.g., YES1, IRAK1) and the other binds to the E3 ligase CRBN.[5] By simultaneously
engaging both proteins, it facilitates the formation of a transient ternary complex. This complex
is the necessary intermediate for the E3 ligase to transfer ubiquitin to the target protein, leading

to its degradation.[2]
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Caption: Mechanism of SB1-G-187 induced ternary complex formation leading to target

degradation.

Experimental Workflow

A systematic approach is required to fully characterize the interactions. This involves first
assessing the binary binding affinities of SB1-G-187 to both the target kinase and the E3 ligase
individually. Subsequently, assays are performed to directly measure the formation and stability
of the ternary complex, which allows for the calculation of cooperativity.
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Caption: General workflow for characterizing binary and ternary complex interactions for SB1-
G-187.

Experimental Protocols
Protocol 1: Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technology for real-time measurement of binding kinetics and
affinity for both binary and ternary complexes.[9][10] This protocol describes immobilizing the
E3 ligase and sequentially flowing over the target kinase and SB1-G-187.

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b10823910/docs?utm_src=pdf-body-img#application-note-characterizing-sb1-g-187-induced-ternary-complex-formation
https://www.benchchem.com/product/b10823910/docs?utm_src=pdf-body#application-note-characterizing-sb1-g-187-induced-ternary-complex-formation
https://www.benchchem.com/product/b10823910/docs?utm_src=pdf-body#application-note-characterizing-sb1-g-187-induced-ternary-complex-formation
https://www.aragen.com/casestudy/leveraging-surface-plasmon-resonance-for-characterizing-ternary-complexes/
https://www.bioprocessonline.com/doc/leveraging-surface-plasmon-resonance-for-characterizing-ternary-complexes-0001
https://www.benchchem.com/product/b10823910/docs?utm_src=pdf-body#application-note-characterizing-sb1-g-187-induced-ternary-complex-formation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials:

e SPRinstrument (e.g., Biacore T200)

e Sensor Chip (e.g., CM5)

e Amine coupling kit

e Recombinant human CRBN-DDB1 complex (E3 Ligase)
e Recombinant human target kinase (e.g., YES1)

e SB1-G-187 compound

e SPR running buffer (e.g., HBS-EP+, pH 7.4)
Methodology:

o Immobilization of E3 Ligase:

o Activate the sensor chip surface using the amine coupling kit as per the manufacturer's
instructions.

o Immobilize the CRBN-DDB1 complex onto the sensor surface to a target density of ~8000-
10000 Response Units (RU).

o Deactivate any remaining active esters on the surface. A reference flow cell should be
prepared similarly but without protein immobilization.

e Binary Interaction Analysis (Kinase to E3 Ligase Control):

[¢]

Prepare a dilution series of the target kinase in running buffer (e.g., 0-1000 nM).

[e]

Inject the kinase solutions over the immobilized E3 ligase surface and the reference cell at
a constant flow rate (e.g., 30 pL/min).

[e]

Monitor the binding response. This interaction is expected to be negligible in the absence
of SB1-G-187.
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e Ternary Complex Formation Analysis:

o Prepare a solution containing a constant, saturating concentration of the target kinase
(e.g., 500 nM).

o In this kinase-containing solution, prepare a dilution series of SB1-G-187 (e.g., 0-2000
nM).

o Inject these solutions sequentially over the E3 ligase surface. The binding of the kinase-
SB1-G-187 complex will be measured.[11]

o Alternatively, for kinetic analysis, co-inject a constant concentration of kinase with varying
concentrations of SB1-G-187.[12]

o Regenerate the sensor surface between cycles if necessary, using a mild regeneration
solution (e.g., low pH glycine).

e Data Analysis:
o Subtract the reference cell data from the active cell data.

o Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir for steady-
state affinity, or kinetic models) to determine the association rate (ka), dissociation rate
(kd), and equilibrium dissociation constant (KD).

o Cooperativity (a) can be calculated by comparing the affinity of the kinase to the E3 ligase
in the presence and absence of SB1-G-187.[1]

Protocol 2: Forster Resonance Energy Transfer (FRET)
Assay

FRET is a distance-dependent interaction between two fluorescent molecules (a donor and an
acceptor).[13] It is a powerful tool to measure protein-protein interactions in solution.[14] This
protocol uses fluorescently labeled proteins to detect the proximity induced by SB1-G-187.

Materials:
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» Fluorescence plate reader with FRET capabilities

e Low-volume 384-well black plates

o Target Kinase labeled with a donor fluorophore (e.g., Terbium Cryptate)
o E3 Ligase (CRBN) labeled with an acceptor fluorophore (e.g., d2)

e SB1-G-187 compound

o Assay buffer (e.g., PBS with 0.01% BSA and 0.05% Tween-20)
Methodology:

e Protein Labeling:

o Label the target kinase and E3 ligase with appropriate donor and acceptor fluorophores
using commercially available labeling kits, following the manufacturer's protocols. Ensure
removal of unconjugated dyes.

e Assay Setup:
o Prepare a dilution series of SB1-G-187 in assay buffer across a 384-well plate.

o Add the labeled target kinase (donor) and labeled E3 ligase (acceptor) to each well at a
fixed final concentration (e.g., 5-10 nM each).

o Include controls: Donor + Acceptor (no compound), Donor only, Acceptor only.
e Incubation and Measurement:
o Incubate the plate at room temperature for 60-120 minutes, protected from light.

o Measure the fluorescence emission at two wavelengths: the donor emission wavelength
and the acceptor emission wavelength, following excitation at the donor excitation
wavelength.

o Data Analysis:
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o Calculate the FRET ratio for each well (e.g., Acceptor Emission / Donor Emission).
o Plot the FRET ratio against the concentration of SB1-G-187.

o Fit the resulting dose-response curve using a suitable nonlinear regression model (e.g.,
sigmoidal dose-response) to determine the EC50, which represents the concentration of
SB1-G-187 required for half-maximal ternary complex formation.

o Note that high concentrations of bifunctional molecules can lead to the "hook effect,"
where the FRET signal decreases as the formation of binary complexes is favored over
the ternary complex.[8][15]

Data Presentation

Quantitative data from the assays should be summarized to compare binding affinities and
potencies.

Table 1. Summary of Binary and Ternary Affinities by SPR

Interaction
KD (nM) ka (1/Ms) kd (1/s) Notes
Components
SB1-G-187 + Binary
. 150 2.1 x10° 3.2x102 . .
Target Kinase interaction
SB1-G-187 + _ _ .
250 1.5x10° 3.8x1072 Binary interaction
CRBN
Target Kinase + o No direct
No Binding - - ) )
CRBN interaction
(Target Kinase +
Ternary
SB1-G-187) + 12.1 5.5x10° 6.7 x 103
complex[11]
CRBN
| Cooperativity (a) | ~12.4 | - | - | Calculated as KD(binary)/KD(ternary) |

Table 2: Summary of FRET Assay Results
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Assay Parameter Value Notes
SB1-G-187 Induced Potency of

EC50 (nM) 45 .
FRET complex formation

Signal window of the

Max FRET Ratio 3.2
assay

Suggests 1:1:1

Hill Slope 1.1 o
stoichiometry

| | Hook Effect Onset | > 5000 nM | Concentration where signal decreases |

Signaling Pathway Context

The degradation of a target kinase by SB1-G-187 can have significant downstream effects on
cellular signaling. For example, if the target is a key node in a cancer-related pathway, its

removal can inhibit proliferation and promote apoptosis.
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Caption: Hypothetical pathway showing SB1-G-187 inducing degradation of a target kinase to
block proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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